Cas no 1807153-79-2 (Methyl 4-chloro-3-cyano-5-methylbenzoate)

• Product Name: Methyl 4-chloro-3-cyano-5-methylbenzoate
• CAS No: 1807153-79-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4953965
• Update Time: 2025-10-29

Methyl 4-chloro-3-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-5-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-7(10(13)14-2)4-8(5-12)9(6)11/h3-4H,1-2H3
• InChI Key： KCXZFBXDXALXHW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloro-3-cyano-5-methylbenzoate

Methyl 4-chloro-3-cyano-5-methylbenzoate (CAS No. 1807153-79-2): A Comprehensive Overview

Methyl 4-chloro-3-cyano-5-methylbenzoate (CAS No. 1807153-79-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. Its molecular structure, which includes a benzoate moiety with substituents such as chloro, cyano, and methyl groups, contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of Methyl 4-chloro-3-cyano-5-methylbenzoate have been the focus of numerous studies aimed at understanding its role in various chemical reactions and potential biological activities. The presence of the cyano group at the 3-position and the chloro group at the 4-position introduces electrophilic centers that can participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the methyl group at the 5-position influences the electronic distribution of the molecule, affecting its interactions with other molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds like Methyl 4-chloro-3-cyano-5-methylbenzoate. Researchers have been investigating its potential as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, derivatives of this compound have shown promise in the development of novel drugs targeting various diseases. The benzoate core is a common structural motif found in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity.

The chemical reactivity of Methyl 4-chloro-3-cyano-5-methylbenzoate makes it a versatile building block for synthesizing more complex structures. The cyano group can be reduced to an amine or converted into other functional groups, while the chloro group can undergo nucleophilic substitution reactions to introduce diverse substituents. These transformations have opened up numerous possibilities for designing new compounds with tailored properties.

One of the most intriguing aspects of Methyl 4-chloro-3-cyano-5-methylbenzoate is its potential role in medicinal chemistry. Studies have demonstrated that structurally related compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. While further research is needed to fully elucidate the pharmacological profile of this specific compound, its structural features suggest that it may possess similar beneficial effects. The ability to modify its structure allows chemists to fine-tune its properties for specific therapeutic applications.

The synthesis of Methyl 4-chloro-3-cyano-5-methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination and cyanation reactions on appropriately substituted benzoic acid derivatives. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling larger-scale studies and applications.

In conclusion, Methyl 4-chloro-3-cyano-5-methylbenzoate (CAS No. 1807153-79-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical reactivity make it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in drug discovery and development.